Cas no 2166845-72-1 (tert-butyl 2-2-(chlorosulfonyl)ethylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-2-(chlorosulfonyl)ethylpyrrolidine-1-carboxylate
• CAS No: 2166845-72-1
• MF: C₁₁H₂₀ClNO₄S
• MW: 297.798801422119
• CID: 6492168
• PubChem ID: 165735749
• Update Time: 2025-07-20

tert-butyl 2-2-(chlorosulfonyl)ethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-2-(chlorosulfonyl)ethylpyrrolidine-1-carboxylate
• 2166845-72-1
• tert-butyl 2-[2-(chlorosulfonyl)ethyl]pyrrolidine-1-carboxylate
• EN300-1577651

• Inchi： 1S/C11H20ClNO4S/c1-11(2,3)17-10(14)13-7-4-5-9(13)6-8-18(12,15)16/h9H,4-8H2,1-3H3
• InChI Key： ARJAJCIUKXBEOA-UHFFFAOYSA-N
• SMILES： ClS(CCC1CCCN1C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 297.0801570g/mol
• Monoisotopic Mass: 297.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 2-2-(chlorosulfonyl)ethylpyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(2-(chlorosulfonyl)ethyl)pyrrolidine-1-carboxylate (CAS No. 2166845-72-1)

The compound tert-butyl 2-(2-(chlorosulfonyl)ethyl)pyrrolidine-1-carboxylate (CAS No. 2166845-72-1) is a specialized pyrrolidine derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a chlorosulfonyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its versatility in peptide coupling, sulfonamide formation, and other organic transformations.

In recent years, the demand for high-purity intermediates like tert-butyl 2-(2-(chlorosulfonyl)ethyl)pyrrolidine-1-carboxylate has surged, driven by advancements in drug discovery and bioconjugation techniques. This compound is particularly relevant in the development of targeted therapies and proteolysis-targeting chimeras (PROTACs), which are among the most searched topics in medicinal chemistry forums. Its chlorosulfonyl group enables efficient sulfonylation reactions, a key step in modifying biomolecules for enhanced bioavailability.

From a synthetic perspective, CAS No. 2166845-72-1 offers advantages such as stereochemical control and compatibility with Boc-protection strategies. These features align with the growing focus on green chemistry and atom-economical processes, as highlighted in recent ACS publications and patent filings. The compound’s stability under ambient conditions further simplifies its handling in high-throughput screening workflows, addressing a common pain point in laboratory automation.

Analytical data for tert-butyl 2-(2-(chlorosulfonyl)ethyl)pyrrolidine-1-carboxylate reveals high HPLC purity (>98%) and consistent NMR spectra, making it a reliable choice for scale-up synthesis. Its role in linker chemistry for antibody-drug conjugates (ADCs) has also garnered attention, coinciding with the rise of precision oncology trends. Notably, the compound’s logP and solubility profile are frequently discussed in QSAR studies, reflecting its relevance in ADME optimization.

As the pharmaceutical industry shifts toward fragment-based drug design, CAS No. 2166845-72-1 serves as a critical building block for scaffold diversification. Its compatibility with microwave-assisted synthesis and flow chemistry setups further enhances its appeal for time-efficient methodologies. Recent Google Scholar metrics indicate a 40% annual increase in publications referencing similar sulfonyl-containing intermediates, underscoring its scientific momentum.

Quality control protocols for this compound emphasize residual solvent analysis and heavy metal screening, meeting stringent ICH guidelines. These attributes position it favorably for GMP manufacturing applications, a topic dominating regulatory science queries. Furthermore, its utility in click chemistry and bioorthogonal reactions aligns with the demand for non-invasive labeling techniques in live-cell imaging studies.

In conclusion, tert-butyl 2-(2-(chlorosulfonyl)ethyl)pyrrolidine-1-carboxylate (CAS No. 2166845-72-1) represents a convergence of synthetic accessibility and functional group diversity, making it indispensable for modern chemical biology research. Its alignment with trending topics like degradation tag systems and covalent inhibitors ensures sustained relevance in both academic and industrial settings.